Cas no 4284-09-7 (3-Chloro-2,4,5,6-tetrafluorobenzotrifluoride)

• Product Name: 3-Chloro-2,4,5,6-tetrafluorobenzotrifluoride
• CAS No: 4284-09-7
• MF: C₇ClF₇
• MW: 252.516725540161
• MDL: MFCD03094143
• CID: 325174
• PubChem ID: 87566697
• Update Time: 2025-10-20

3-Chloro-2,4,5,6-tetrafluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2,3,4,6-tetrafluoro-5-(trifluoromethyl)benzene
• 3-CHLORO-2,4,5,6-TETRAFLUOROBENZOTRIFLUROIDE
• Benzene,1-chloro-2,3,4,6-tetrafluoro-5-(trifluoromethyl)-
• 3-Chloro-2,4,5,6-tetrafluorobenzotrifluoride
• 1-chloro-2,4,5,6-tetrafluoro-3-trifluoromethylbenzene
• 1-trifluoromethyl-2,4,5,6-tetrafluoro-3-chlorobenzene
• 2,3,4,6-tetrafluoro-5-chlorobenzotrifluoride
• 3-chloroheptafluorotoluene
• 3-chloro-tetra-fluorobenzotrifluoride
• 3-Chloro-α,α,α,2,4,5,6-heptafluorotoluene
• AC1MCSQZ
• C126
• PC1981
• WFPMVEWSBGBVKV-UHFFFAOYSA-N
• SBB101152
• VZ26545
• AX8085571
• C1727
• 3 - Chloro - 2,4,5,6 - tetrafluorobenzotrifluoride
• 3-(Trifluoromethyl)-2,4,5,6-tetrafluorophenyl chloride
• 3-Chloro-alpha,alpha,alpha,2,4,5,6-heptaflu
• 3-Chloro-alpha,alpha,alpha,2,4,5,6-heptafluorotoluene
• 5-chloro-2,3,4,6-tetrafluoro-1-(trifluoromethyl)benzene
• Benzene,1-c
• DTXSID30380807
• MFCD03094143
• AS-69885
• SCHEMBL7069317
• D89454
• FT-0635207
• AKOS007930239
• 4284-09-7

• MDL： MFCD03094143
• Inchi： 1S/C7ClF7/c8-2-3(9)1(7(13,14)15)4(10)6(12)5(2)11
• InChI Key： WFPMVEWSBGBVKV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C(C(F)(F)F)=C1F)F)F)F

Computed Properties

• Exact Mass: 251.95800
• Monoisotopic Mass: 251.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Uncertain
• Density: 1,7 g/cm3
• Boiling Point: 137°C(lit.)
• Flash Point: 43.9°C
• Refractive Index: 1.391
• PSA: 0.00000
• LogP: 3.91520
• Solubility: Uncertain

3-Chloro-2,4,5,6-tetrafluorobenzotrifluoride Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38

Related Categories

• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on 3-Chloro-2,4,5,6-tetrafluorobenzotrifluoride

Introduction to 3-Chloro-2,4,5,6-tetrafluorobenzotrifluoride (CAS No. 4284-09-7)

3-Chloro-2,4,5,6-tetrafluorobenzotrifluoride (CAS No. 4284-09-7) is a highly fluorinated aromatic compound that has garnered significant attention in the fields of organic synthesis and materials science due to its unique chemical properties and potential applications. This compound is characterized by its high degree of fluorination and the presence of a chloro group, which imparts specific reactivity and stability features.

The molecular structure of 3-Chloro-2,4,5,6-tetrafluorobenzotrifluoride consists of a benzene ring substituted with four fluorine atoms and one trifluoromethyl group, along with a chlorine atom. This combination of substituents results in a molecule with exceptional chemical stability and low reactivity towards many common reagents. The high electronegativity of the fluorine atoms also contributes to the compound's hydrophobic and lipophilic properties, making it useful in various industrial and pharmaceutical applications.

In recent years, the study of highly fluorinated compounds has seen significant advancements, driven by their unique physical and chemical properties. 3-Chloro-2,4,5,6-tetrafluorobenzotrifluoride has been explored for its potential in the development of novel materials and as an intermediate in the synthesis of complex organic molecules. Its stability and reactivity profile make it an attractive candidate for use in polymer synthesis, surface coatings, and as a building block in the pharmaceutical industry.

The synthesis of 3-Chloro-2,4,5,6-tetrafluorobenzotrifluoride typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the electrophilic substitution of a highly fluorinated benzene derivative followed by the introduction of the trifluoromethyl group. The choice of reagents and solvents plays a crucial role in determining the efficiency and selectivity of these reactions.

In terms of its applications, 3-Chloro-2,4,5,6-tetrafluorobenzotrifluoride has shown promise in the development of advanced materials with enhanced thermal stability and chemical resistance. These properties are particularly valuable in industries such as aerospace, electronics, and automotive manufacturing. Additionally, the compound's low surface energy makes it suitable for use in anti-fouling coatings and other surface modification technologies.

In the pharmaceutical sector, highly fluorinated compounds like 3-Chloro-2,4,5,6-tetrafluorobenzotrifluoride are being investigated for their potential as intermediates in the synthesis of new drugs. The presence of fluorine atoms can significantly alter the pharmacokinetic properties of drug molecules, leading to improved bioavailability and reduced toxicity. Recent studies have highlighted the role of fluorinated compounds in enhancing the therapeutic efficacy of various drug classes.

The environmental impact of highly fluorinated compounds is also an important consideration. While 3-Chloro-2,4,5,6-tetrafluorobenzotrifluoride itself is not classified as a persistent organic pollutant (POP), its production and use must be carefully managed to minimize any potential environmental risks. Ongoing research is focused on developing more sustainable synthetic methods and ensuring that these compounds are used responsibly throughout their lifecycle.

In conclusion, 3-Chloro-2,4,5,6-tetrafluorobenzotrifluoride (CAS No. 4284-09-7) is a versatile compound with a wide range of applications in materials science and pharmaceutical research. Its unique chemical properties make it an invaluable tool for scientists and engineers working to develop innovative solutions across various industries. As research continues to advance our understanding of this compound's behavior and potential uses, it is likely that new applications will emerge, further expanding its impact on modern technology and medicine.